Cas no 133967-00-7 (Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI))

Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI) structure
133967-00-7 structure
Product Name:Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI)
CAS No:133967-00-7
MF:C13H17N5O5
MW:323.304582357407
CID:158624
PubChem ID:131693
Update Time:2025-04-19

Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,1-cyclopropyl-1,2-dihydro-2-oxo- (9CI)
    • 1-cyclopropylisoguanosine
    • 6-amino-1-cyclopropyl-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-2-one
    • 1-cyclopropyl-2-oxoadenosine
    • Adenosine, 1-cyclopropyl-1,2-dihydro-2-oxo-
    • BN 063
    • BN-063
    • 6-Amino-1-cyclopropyl-9-pentofuranosyl-1,9-dihydro-2H-purin-2-one
    • DTXSID50928366
    • 133967-00-7
    • Inchi: 1S/C13H17N5O5/c14-10-7-11(16-13(22)18(10)5-1-2-5)17(4-15-7)12-9(21)8(20)6(3-19)23-12/h4-6,8-9,12,19-21H,1-3,14H2/t6-,8-,9-,12-/m1/s1
    • InChI Key: WHBIVTCTMMRQMU-WOUKDFQISA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C1=NC(N(C=2N)C1CC1)=O)O)O

Computed Properties

  • Exact Mass: 323.12311
  • Monoisotopic Mass: 323.12296866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 144Ų

Experimental Properties

  • PSA: 144.21
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